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Cat. No.: B1324538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of the chiral sulfonated SPhos (sSPhos) ligand in palladium-catalyzed enantioselective

arylative dearomatization of phenols. This method offers a robust and versatile approach to

synthesizing complex, enantioenriched spirocyclohexadienones, which are valuable scaffolds

in medicinal chemistry and natural product synthesis.

Introduction
The dearomatization of phenols is a powerful strategy for building three-dimensional molecular

complexity from readily available starting materials.[1][2][3][4][5] However, achieving high

enantioselectivity in these transformations has often required the development of bespoke

chiral ligands for specific substrate classes.[1][2][3][4][5] The use of sSPhos as a chiral ligand

in palladium-catalyzed arylative phenol dearomatization represents a significant advancement

by providing a general and highly effective method for a broad range of substrates.[1][2][3][4][5]

The success of sSPhos is attributed to a unique mechanism involving electrostatically-directed

catalysis.[1][2][3][4][5] The sulfonate group on the sSPhos ligand is believed to engage in an

attractive electrostatic interaction with the alkali metal cation of the phenolate substrate.[1][2][3]

[4] This interaction organizes the substrate in a chiral environment, leading to high levels of

enantiocontrol during the key palladation step.[1]
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Advantages of the sSPhos-Based Protocol
Broad Substrate Scope: sSPhos has demonstrated effectiveness across multiple classes of

phenol substrates, including those that previously required different specialized ligands.[1][2]

[3]

High Enantioselectivity: The methodology consistently delivers high enantiomeric excess

(ee) for a variety of products.

General Applicability: The underlying principle of electrostatically-directed catalysis suggests

that sSPhos could be a broadly applicable ligand for other asymmetric transformations

involving anionic substrates.[1][2][3]

Accessibility of Ligand: Enantiopure sSPhos can be readily obtained through

diastereoselective recrystallization.[1][6]

Reaction Scope and Data Summary
The palladium-catalyzed enantioselective arylative dearomatization using sSPhos has been

successfully applied to a variety of phenol-containing substrates, leading to the formation of

spirocyclic compounds with excellent yields and enantioselectivities. Below is a summary of

representative results.

Table 1: Enantioselective Arylative Dearomatization of N-
Aryl-2-hydroxybenzylamines

Entry Substrate (Ar) Product Yield (%) ee (%)

1 Phenyl 2a 76 92

2 4-MeO-Ph 2b 85 95

3 4-CF3-Ph 2c 72 91

4 2-Naphthyl 2d 88 96

Table 2: Enantioselective Arylative Dearomatization of
para-Amino Phenols
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Entry Substrate Product Yield (%) ee (%)

1 4a 4a 85 97

2 4b 4b 82 98

3 4c 4c 79 95

Table 3: Enantioselective Arylative Dearomatization to
Chiral Phenanthrenones

Entry Substrate Product Yield (%) ee (%)

1 7a 7a 91 99

2 7b 7b 87 98

3 7c 7c 85 97

Experimental Protocols
The following are detailed protocols for the key experiments cited in the literature.

General Procedure for Enantioselective Arylative
Dearomatization of N-Aryl-2-hydroxybenzylamines
To an oven-dried vial equipped with a magnetic stir bar is added [Pd(cinnamyl)Cl]₂ (2.5 mol%),

(R)-sSPhos (7.5 mol%), and K₂CO₃ (2.0 equiv.). The vial is sealed and purged with argon. The

substrate (1.0 equiv.) and dioxane (to 0.1 M) are then added. The reaction mixture is stirred at

110 °C for the time specified in the corresponding data table. After cooling to room

temperature, the mixture is filtered through a pad of Celite, and the filtrate is concentrated

under reduced pressure. The residue is purified by flash column chromatography on silica gel

to afford the desired product. Enantiomeric excess is determined by SFC analysis.

General Procedure for Enantioselective Arylative
Dearomatization of para-Amino Phenols
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In a glovebox, an oven-dried vial is charged with Pd₂(dba)₃ (2.5 mol%), (R)-sSPhos (7.5

mol%), and the para-amino phenol substrate (1.0 equiv.). The vial is sealed, removed from the

glovebox, and KOH (3.0 equiv.) and dioxane (to 0.1 M) are added under an argon atmosphere.

The reaction mixture is stirred at 110 °C for 48 hours. Upon cooling to room temperature, the

reaction is quenched with water and extracted with ethyl acetate. The combined organic layers

are dried over Na₂SO₄, filtered, and concentrated. The crude product is purified by flash

chromatography to yield the spirocyclic product. Enantiomeric excess is determined by SFC

analysis.

General Procedure for Enantioselective Arylative
Dearomatization to Chiral Phenanthrenones
An oven-dried vial is charged with the phenol substrate (1.0 equiv.), [Pd(cinnamyl)Cl]₂ (2.5

mol%), (R)-sSPhos (7.5 mol%), and K₂CO₃ (2.0 equiv.). The vial is sealed and purged with

argon. Dioxane (to 0.1 M) is added, and the mixture is heated to 110 °C for 24-48 hours. After

cooling, the reaction mixture is diluted with ethyl acetate and washed with water and brine. The

organic layer is dried over MgSO₄, filtered, and concentrated in vacuo. The resulting residue is

purified by silica gel chromatography to give the desired phenanthrenone. Enantiomeric excess

is determined by SFC analysis.
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Caption: Proposed catalytic cycle for the Pd-catalyzed arylative dearomatization of phenols.
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Caption: General experimental workflow for sSPhos-mediated enantioselective phenol

dearomatization.
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Caption: Model for the origin of enantioselectivity in sSPhos-catalyzed phenol dearomatization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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